Methylboronic acid pinacol ester-d3

• CAS: 2413695-26-6
• Molecular Formula: C7H15BO2
• Molecular Weight: 145.02 g/mol
• InChI: InChI=1S/C7H15BO2/c1-6(2)7(3,4)10-8(5)9-6/h1-5H3/i5D3
• InChIKey: FOQJHZPURACERJ-VPYROQPTSA-N

Methylboronic Acid Pinacol Ester-d3 Overview

Methylboronic acid pinacol ester-d3 (CAS 2413695-26-6) is a deuterium-labeled boronic ester featuring substitution of three hydrogen atoms with deuterium on the methyl group attached to boron . As a stable isotope-labeled analog of methylboronic acid pinacol ester (CAS 94242-85-0), this compound is classified as a research-grade isotopically labeled reagent intended for mass spectrometry-based quantitative analysis and mechanistic studies . The parent non-deuterated compound serves as a boron source in Suzuki-Miyaura cross-coupling reactions for carbon-carbon bond formation and has been investigated in the context of β-lactamase inhibitor development .

1

Stable isotope-labeled reagent for LC-MS/MS quantitative analysis

2

Suitable as SIL-IS for boronic ester-containing analytes

3

Supports Suzuki-Miyaura mechanistic studies via deuterium tracing

Limitations of Unlabeled Methylboronic Acid Pinacol Ester

In LC-MS/MS quantitative bioanalysis, stable isotope-labeled internal standards (SIL-IS) are the gold standard for correcting matrix effects, ionization variability, and extraction recovery inconsistencies [1]. Unlabeled methylboronic acid pinacol ester cannot function as an internal standard because it is chemically indistinguishable from the target analyte—it co-elutes and produces identical mass transitions, making chromatographic resolution and MS differentiation impossible [2]. Deuterium-labeled internal standards address this by providing a distinct mass shift (+3 Da for the d3-methyl substitution) that enables separate MS/MS detection while preserving near-identical physicochemical behavior, thereby allowing accurate quantification through isotopic dilution methodology [3].

Unlabeled methylboronic acid pinacol ester

Co-elutes and shares identical mass transitions; cannot function as internal standard.

Structural analog ISTDs

May exhibit differential extraction recovery and matrix effect behavior compared to SIL-IS.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Restek Corporation. Choosing an Internal Standard. Technical Note. 2015. View Source
• [3] ResolveMass Laboratories. Deuterated Internal Standards in LC-MS Quantitation. Technical Resource. Accessed 2026. View Source

Methylboronic Acid Pinacol Ester-d3 Differentiation Evidence

Molecular Mass Differential Enables MS1 Resolution

Methylboronic acid pinacol ester-d3 exhibits a molecular weight of 145.02 g/mol compared to 142.00 g/mol for the unlabeled methylboronic acid pinacol ester, yielding a mass shift of +3.02 Da attributable to the substitution of three hydrogen atoms with deuterium on the methyl group . This mass difference is sufficient for complete baseline MS1 resolution and enables independent MS/MS transition monitoring in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) acquisition modes [1].

Mass Differential

Class-level

+3.02 Da (C7H12D3BO2 vs C7H15BO2)

Enables MS1 resolution and independent MS/MS monitoring.

Calculated from formula; vendor data.

Evidence Dimension	Molecular mass (monoisotopic)
Target Compound Data	145.02 g/mol (C7H12D3BO2)
Comparator Or Baseline	Unlabeled methylboronic acid pinacol ester: 142.00 g/mol (C7H15BO2)
Quantified Difference	+3.02 Da (2.1% mass increase)
Conditions	Calculated from molecular formula; confirmed via vendor-reported exact mass specifications

Why This Matters

This mass differential is the fundamental prerequisite for using this compound as a stable isotope-labeled internal standard in LC-MS/MS quantitative assays, as it enables separate mass spectrometric detection while maintaining near-identical chromatographic retention.

• [1] Liu G, Ji QC, Arnold ME. Identifying, evaluating, and controlling matrix effects for bioanalytical LC/MS/MS assay development. Bioanalysis. 2010;2(4):729-743. View Source

Deuterium Labeling and Chromatographic Fidelity

The compound incorporates three deuterium atoms specifically on the methyl group (methyl-d3), providing a +3 Da mass shift . Studies evaluating deuterium isotope effects in LC-MS/MS demonstrate that compounds with deuterium labeling proximal to polar functional groups may exhibit altered retention times relative to protiated analytes, which can compromise matrix effect compensation [1]. However, when deuterium is positioned on a hydrophobic methyl group distal from polar centers, the chromatographic isotope effect is minimized or negligible, preserving co-elution behavior essential for accurate internal standardization [2]. This methyl-d3 labeling strategy balances sufficient mass separation with chromatographic fidelity.

Chromatographic Fidelity

Class-level

Methyl-d3 labeling distal from polar groups minimizes retention time shift.

Supports co-elution for accurate internal standardization.

Chromatographic behavior may vary with column and mobile phase.

Evidence Dimension	Chromatographic isotope effect potential
Target Compound Data	Deuterium on methyl group (hydrophobic, non-polar) — predicted minimal retention time shift
Comparator Or Baseline	Compounds with deuterium adjacent to polar groups (e.g., hydroxyl, amine) — documented significant retention time shifts
Quantified Difference	Not applicable (class-level inference based on established principles)
Conditions	Inferred from deuterium isotope effect literature for RP-LC separations

Why This Matters

The strategic placement of deuterium on the methyl group rather than on exchangeable protons reduces the likelihood of deuterium-hydrogen back-exchange during sample preparation and minimizes chromatographic retention time divergence, both of which are critical for accurate quantitative LC-MS/MS method validation.

• [1] Jain RB, Miller CS. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source
• [2] Zhang R, et al. Controlling Deuterium Isotope Effects in Comparative Proteomics. Anal Chem. 2002;74(15):3662-3669. View Source

Chemical Purity and Analytical Reliability

Commercially available methylboronic acid pinacol ester-d3 is supplied with a specified chemical purity of 98% as documented by multiple reputable isotope-labeling vendors . This purity specification is comparable to or exceeds that of unlabeled methylboronic acid pinacol ester, which is typically offered at 95-98% purity from standard chemical suppliers .

Chemical Purity

Specification review

98% (vendor-specified)

Comparable to unlabeled ester; supports analytical consistency.

Lot-specific purity should be verified.

Evidence Dimension	Chemical purity specification
Target Compound Data	98% (vendor-specified)
Comparator Or Baseline	Unlabeled methylboronic acid pinacol ester: 95-98% typical vendor specification
Quantified Difference	0-3 percentage points (within typical analytical grade range)
Conditions	Vendor technical datasheet specifications; actual lot-specific purity may vary

Why This Matters

Adequate chemical purity reduces the potential for interfering impurities that could compromise quantitative LC-MS/MS accuracy or introduce side products in synthetic applications, supporting consistent analytical performance across experimental replicates.

Isotopic Purity and Position-Specific Labeling

The compound is characterized by position-specific deuterium labeling exclusively at the methyl group (methyl-d3), as confirmed by SMILES notation [2H]C(B1OC(C)(C)C(C)(C)O1)([2H])[2H] and InChI key specificity . Stable isotope-labeled internal standards are the preferred choice for LC-MS/MS quantitative bioanalysis because they exhibit extraction recovery, ionization response, and matrix effect behavior nearly identical to the unlabeled analyte [1]. SIL-IS methods have been shown to yield superior assay performance compared to structural analog internal standards, with improved accuracy and precision in complex biological matrices [1].

SIL-IS Performance

Class-level

Reported improved matrix effect compensation over structural analog ISTDs.

Supports accurate quantification in complex research matrices.

Assay-specific validation required; literature-based inference.

Evidence Dimension	Internal standard assay performance
Target Compound Data	Stable isotope-labeled (SIL) internal standard — documented superior matrix effect compensation
Comparator Or Baseline	Structural analog internal standards — documented inferior matrix effect compensation
Quantified Difference	Not applicable (class-level inference from peer-reviewed literature)
Conditions	LC-MS/MS quantitative bioanalysis in plasma, urine, and tissue matrices

Why This Matters

The use of a stable isotope-labeled internal standard is a regulatory expectation in bioanalytical method validation per FDA and EMA guidance documents, making procurement of deuterated methylboronic acid pinacol ester essential for developing validated quantitative assays involving boronic ester-containing analytes or synthetic intermediates.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Methylboronic Acid Pinacol Ester-d3: Optimal Use Cases

Internal Standard for Boronic Ester LC-MS/MS

This compound is optimally deployed as a stable isotope-labeled internal standard for quantitative LC-MS/MS assays targeting methylboronic acid pinacol ester or structurally related boronic esters in pharmaceutical development workflows . The +3.02 Da mass differential enables independent MS/MS transition monitoring for isotopic dilution quantification . Applications include pharmacokinetic studies of boronic ester prodrugs, stability assessment of Suzuki-Miyaura coupling reagents in reaction monitoring, and quality control of boronic ester-containing active pharmaceutical ingredients [1].

Mechanistic Tracing in Suzuki-Miyaura Coupling

The position-specific methyl-d3 labeling permits unambiguous tracking of methyl group transfer or retention during Suzuki-Miyaura cross-coupling reactions . By employing this deuterated reagent in place of unlabeled methylboronic acid pinacol ester, researchers can use mass spectrometry to distinguish between the transferred methyl group and methyl groups originating from other reactants, enabling detailed mechanistic elucidation of coupling pathways and byproduct formation [1].

Boronic Ester Stability Studies

The distinct mass of the deuterated compound allows it to be used as an internal standard for quantifying the degradation of unlabeled methylboronic acid pinacol ester under various pH, temperature, and solvent conditions . This approach is particularly valuable for assessing protodeboronation kinetics and oxidative stability of boronic esters, which are critical parameters for reagent shelf-life determination and synthetic process optimization .

Application

Selection Property

Validation Focus

LC-MS/MS internal standard for boronic esters

Deuterium labeling (+3 Da shift)

Matrix effect correction, co-elution validation

Suzuki-Miyaura mechanistic tracing

Position-specific methyl-d3 label

Reaction pathway and byproduct elucidation

Boronic ester stability studies

Distinct mass for internal standardization

Degradation kinetics, protodeboronation assessment

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source